![molecular formula C22H24N2O6 B5069314 2-(3,4-dimethoxybenzyl)-N-(1,4-dioxan-2-ylmethyl)-1,3-benzoxazole-6-carboxamide](/img/structure/B5069314.png)
2-(3,4-dimethoxybenzyl)-N-(1,4-dioxan-2-ylmethyl)-1,3-benzoxazole-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3,4-dimethoxybenzyl)-N-(1,4-dioxan-2-ylmethyl)-1,3-benzoxazole-6-carboxamide is a chemical compound that has recently gained attention in the field of scientific research. This compound is known for its potential therapeutic applications in the treatment of various diseases.
Mechanism of Action
The mechanism of action of 2-(3,4-dimethoxybenzyl)-N-(1,4-dioxan-2-ylmethyl)-1,3-benzoxazole-6-carboxamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively in preclinical studies. The compound has been shown to have anti-cancer, anti-inflammatory, and neuroprotective effects. It has also been shown to have antioxidant properties and to inhibit certain enzymes and signaling pathways that are involved in the development and progression of various diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(3,4-dimethoxybenzyl)-N-(1,4-dioxan-2-ylmethyl)-1,3-benzoxazole-6-carboxamide in lab experiments include its potential therapeutic applications in the treatment of various diseases, its ability to inhibit certain enzymes and signaling pathways, and its antioxidant properties. However, the limitations of using this compound in lab experiments include its limited solubility in water and its potential toxicity at higher concentrations.
Future Directions
For the research on 2-(3,4-dimethoxybenzyl)-N-(1,4-dioxan-2-ylmethyl)-1,3-benzoxazole-6-carboxamide include further studies on its mechanism of action, its potential therapeutic applications in the treatment of various diseases, and its toxicity at higher concentrations. Other future directions include the development of more effective synthesis methods for this compound and the evaluation of its pharmacokinetic properties. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for therapeutic use.
Synthesis Methods
The synthesis of 2-(3,4-dimethoxybenzyl)-N-(1,4-dioxan-2-ylmethyl)-1,3-benzoxazole-6-carboxamide involves the reaction of 2-(3,4-dimethoxyphenyl)acetic acid with 1,4-dioxane-2-methanol in the presence of thionyl chloride and triethylamine. The resulting intermediate is then reacted with 2-aminobenzoxazole in the presence of acetic anhydride to yield the final product.
Scientific Research Applications
2-(3,4-dimethoxybenzyl)-N-(1,4-dioxan-2-ylmethyl)-1,3-benzoxazole-6-carboxamide has been studied for its potential therapeutic applications in the treatment of various diseases such as cancer, inflammation, and neurological disorders. The compound has shown promising results in preclinical studies as an anti-cancer agent, anti-inflammatory agent, and neuroprotective agent.
Properties
IUPAC Name |
2-[(3,4-dimethoxyphenyl)methyl]-N-(1,4-dioxan-2-ylmethyl)-1,3-benzoxazole-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O6/c1-26-18-6-3-14(9-20(18)27-2)10-21-24-17-5-4-15(11-19(17)30-21)22(25)23-12-16-13-28-7-8-29-16/h3-6,9,11,16H,7-8,10,12-13H2,1-2H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDXCCBIPAIGPAJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CC2=NC3=C(O2)C=C(C=C3)C(=O)NCC4COCCO4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.